Cas no 26586-58-3 (2-[4-(Morpholin-4-yl)phenyl]propanoic acid)

• Product Name: 2-[4-(Morpholin-4-yl)phenyl]propanoic acid
• CAS No: 26586-58-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6228378
• PubChem ID: 69356590
• Update Time: 2025-06-08

2-[4-(Morpholin-4-yl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 26586-58-3
• SCHEMBL5217443
• alpha-Methyl-4-(4-morpholinyl)benzeneacetic acid
• DTXSID801256971
• EN300-1843954
• 2-[4-(morpholin-4-yl)phenyl]propanoic acid
• 2-[4-(Morpholin-4-yl)phenyl]propanoic acid

• Inchi： 1S/C13H17NO3/c1-10(13(15)16)11-2-4-12(5-3-11)14-6-8-17-9-7-14/h2-5,10H,6-9H2,1H3,(H,15,16)
• InChI Key： CXXWXJPZIAMXET-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(C(=O)O)C)CC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-[4-(Morpholin-4-yl)phenyl]propanoic acid

Professional Introduction to 2-[4-(Morpholin-4-yl)phenyl]propanoic acid (CAS No: 26586-58-3)

2-[4-(Morpholin-4-yl)phenyl]propanoic acid, identified by its CAS number 26586-58-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of the Morpholin-4-yl group and the phenyl ring in its molecular structure contributes to its distinct chemical behavior and biological activity, making it a valuable candidate for further research and exploration.

The molecular formula of 2-[4-(Morpholin-4-yl)phenyl]propanoic acid can be represented as C₁₃H₁₇NO₂. This formula highlights the compound's composition, which includes carbon, hydrogen, nitrogen, and oxygen atoms. The arrangement of these atoms in the molecule determines its chemical reactivity and interaction with biological systems. The Morpholin-4-yl group, in particular, is known for its ability to enhance the solubility and stability of molecules in aqueous environments, which is a crucial factor in drug formulation and delivery.

In recent years, 2-[4-(Morpholin-4-yl)phenyl]propanoic acid has been studied for its potential role in various therapeutic applications. One of the most promising areas of research is its use as a precursor or intermediate in the synthesis of more complex pharmaceutical compounds. The structural features of this molecule make it an attractive building block for designing drugs that target specific biological pathways.

Recent studies have demonstrated that derivatives of 2-[4-(Morpholin-4-yl)phenyl]propanoic acid exhibit interesting pharmacological properties. For instance, some research suggests that modifications to the Morpholin-4-yl group can influence the compound's binding affinity to certain enzymes or receptors, potentially leading to the development of new drugs with enhanced efficacy and reduced side effects. These findings highlight the importance of this compound in medicinal chemistry and drug discovery.

The synthesis of 2-[4-(Morpholin-4-yl)phenyl]propanoic acid involves a series of well-defined chemical reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The biological activity of 2-[4-(Morpholin-4-yl)phenyl]propanoic acid has been investigated through various in vitro and in vivo studies. Preliminary results indicate that this compound may have therapeutic potential in areas such as pain management, anti-inflammatory treatments, and neuroprotective therapies. However, further research is needed to fully elucidate its mechanism of action and to determine its safety profile for clinical use.

The development of new pharmaceuticals is a complex process that involves multiple stages, from initial discovery to clinical trials. 2-[4-(Morpholin-4-yl)phenyl]propanoic acid represents an early but promising step in this journey. Its unique chemical structure and potential biological activity make it a valuable asset in the ongoing effort to develop safer and more effective treatments for various diseases.

In conclusion, 2-[4-(Morpholin-4-yl strong>)phenyl strong>]propanoic acid (CAS No: 26586-58-3) is a compound with significant potential in pharmaceutical research and development. Its structural features, synthetic pathways, and biological activities make it a compelling subject for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.